Cas no 515135-59-8 (BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-)

BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL- structure
515135-59-8 structure
Product Name:BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-
CAS No:515135-59-8
MF:C11H11BrClNO
MW:288.568141222
CID:3353749
PubChem ID:18457796
Update Time:2025-04-21

BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZAMIDE, 3-BROMO-5-CHLORO-N-CYCLOPROPYL-4-METHYL-
    • 515135-59-8
    • SCHEMBL5631392
    • IFSGFQUJFSTLOU-UHFFFAOYSA-N
    • 3-Bromo-5-chloro-N-cyclopropyl-4-methylbenzamide
    • DTXSID901239083
    • Inchi: 1S/C11H11BrClNO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
    • InChI Key: IFSGFQUJFSTLOU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C(=CC(=C1)C(NC1CC1)=O)Cl

Computed Properties

  • Exact Mass: 286.971
  • Monoisotopic Mass: 286.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 3.4
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